Cas no 2097889-01-3 (N-(2H-1,3-benzodioxol-5-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide
• CAS No: 2097889-01-3
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 5474226
• PubChem ID: 126850377
• Update Time: 2025-07-03

N-(2H-1,3-benzodioxol-5-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS032456304
• N'-(1,3-benzodioxol-5-yl)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]oxamide
• N-(2H-1,3-benzodioxol-5-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide
• F5857-6745
• 2097889-01-3

• Inchi： 1S/C16H18N2O5/c19-14(17-9-16(21)6-2-1-3-7-16)15(20)18-11-4-5-12-13(8-11)23-10-22-12/h2,4-6,8,21H,1,3,7,9-10H2,(H,17,19)(H,18,20)
• InChI Key： JIPCSGHFJZKHCH-UHFFFAOYSA-N
• SMILES： OC1(C=CCCC1)CNC(C(NC1C=CC2=C(C=1)OCO2)=O)=O

Computed Properties

• Exact Mass: 318.12157168g/mol
• Monoisotopic Mass: 318.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.9Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide

N-(2H-1,3-benzodioxol-5-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide: A Comprehensive Overview

The compound CAS No. 2097889-01-3, also known as N-(2H-1,3-benzodioxol-5-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, as highlighted by recent studies in medicinal chemistry and materials science.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including the ethanediamide backbone, which serves as a versatile platform for further chemical modifications. The presence of the benzodioxol moiety introduces aromatic stability and potential for additional reactivity, while the cyclohexenyl group contributes to the compound's stereochemical properties and solubility characteristics. These structural elements collectively enhance the compound's suitability for applications in drug design and advanced materials.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its biological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, its ability to interact with specific cellular pathways has been explored in the context of neurodegenerative diseases, where it shows potential as a neuroprotective agent.

In terms of synthesis, the compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and Stille cross-coupling reactions. These methods allow for precise control over the stereochemistry and functional group placement, ensuring high purity and consistency in the final product. The use of these cutting-edge methodologies underscores the compound's importance in modern chemical research.

The application of this compound extends beyond pharmacology into materials science, where its unique electronic properties make it a candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and flexible electronics, leveraging its ability to facilitate efficient charge transport within devices.

Furthermore, recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. Molecular docking studies have revealed its ability to bind to key protein targets with high affinity, providing valuable insights into its mechanism of action. These findings have paved the way for further optimization studies aimed at enhancing its therapeutic efficacy while minimizing potential side effects.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-N'-[(1-hydroxycyclohex-2-en-1-yl)methyl]ethanediamide represents a significant advancement in chemical innovation. Its versatile structure, coupled with emerging research findings, positions it as a valuable tool in both medicinal chemistry and materials science. As ongoing studies continue to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific discovery and technological development.